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dimethoxychalcone

Cat. No.: B12437673 Get Quote

Introduction & Compound Profile
6'-Hydroxy-2',4'-dimethoxychalcone (often chemically synonymous with Flavokawain B) is a

naturally occurring chalcone belonging to the kavalactone family. It exhibits potent anti-

inflammatory and anti-cancer properties, specifically through the induction of oxidative stress

(ROS), G2/M cell cycle arrest, and inhibition of the NF-κB signaling pathway.

However, its high lipophilicity presents a significant challenge in cell culture applications.

Improper solubilization often leads to "crash-out" (micro-precipitation) upon contact with

aqueous culture media, resulting in inconsistent dosing, false-negative toxicity data, and

physical stress to cell monolayers. This guide provides a standardized workflow to ensure

solubility, stability, and bioavailability.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data Notes

Common Name Flavokawain B
Also: 2'-Hydroxy-4',6'-

dimethoxychalcone

Molecular Formula

Molecular Weight 284.31 g/mol

CAS Number 1775-97-9

Solubility (DMSO) ~40–65 mg/mL Approx. 140–230 mM

Solubility (Ethanol) ~10 mg/mL Significantly lower than DMSO

Solubility (Water) Insoluble
Critical: Precipitates

immediately

Stock Stability 6 months at -80°C
Hygroscopic; protect from

moisture

Protocol: Stock Solution Preparation
Objective: Create a high-concentration, sterile master stock solution (typically 50 mM) suitable

for long-term storage.

Reagents & Equipment[4][6][9][10]
Compound: 6'-Hydroxy-2',4'-dimethoxychalcone (Solid powder).

Solvent: Dimethyl sulfoxide (DMSO), Cell Culture Grade (≥99.9%, Anhydrous).

Vials: Amber glass vials (to protect from light) with Teflon-lined caps.

Filtration: 0.22 µm PTFE syringe filter (Nylon or PES may dissolve in DMSO).

Step-by-Step Methodology
Calculations: Determine the mass required for a 50 mM stock.

Formula: Mass (mg) = Concentration (mM) × Volume (mL) × MW ( g/mol ) ÷ 1000
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Example: To make 1 mL of 50 mM stock:

mg.

Weighing: Weigh the powder into a sterile amber glass vial. Do not weigh inside a plastic

microtube, as static can disperse the light powder.

Solubilization: Add the calculated volume of anhydrous DMSO.

Critical Step: Vortex vigorously for 30–60 seconds. If crystals persist, sonicate in a water

bath at 37°C for 5 minutes. The solution must be optically clear and yellow/orange.

Sterilization (Optional but Recommended): Filter the DMSO solution through a 0.22 µm

PTFE filter into a fresh sterile vial.

Note: Do not use cellulose acetate filters (DMSO degrades them).

Aliquoting & Storage:

Aliquot into small volumes (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles.

Store at -80°C (stable for >6 months) or -20°C (stable for ~1 month).

Caution: DMSO is hygroscopic.[1] Ensure caps are tight to prevent water absorption,

which causes compound precipitation inside the frozen vial.

Protocol: In Vitro Dosing (Avoiding Precipitation)
Objective: Dilute the hydrophobic stock into aqueous media without precipitating the

compound.

The "Crash-Out" Risk: Direct addition of high-concentration DMSO stock (e.g., 50 mM) to

media can cause immediate local precipitation before the compound disperses.

The "Intermediate Dilution" Method
Thaw Stock: Thaw the DMSO aliquot at 37°C until completely liquid. Vortex to ensure

homogeneity.
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Prepare Intermediate (100x):

Dilute the 50 mM Master Stock into a secondary solvent tube (e.g., sterile PBS or Media)

only if the concentration is low enough, OR perform a serial dilution in DMSO first.

Best Practice: Dilute the 50 mM Master Stock down to a 1000x Working Stock in DMSO

(e.g., if final target is 10 µM, make a 10 mM DMSO working stock).

Final Dosing:

Add the 1000x DMSO working stock to the pre-warmed cell culture media while vortexing

the media or swirling the flask rapidly.

Final DMSO Concentration: Ensure the final DMSO content is ≤ 0.1% (v/v).

Example: To treat 10 mL of media at 10 µM: Add 10 µL of 10 mM DMSO stock.

Visual QC: Inspect the media under an inverted microscope (20x or 40x).

Pass: Media is clear.

Fail: Dark, needle-like crystals or amorphous debris are visible. If this occurs, lower the

concentration or use a step-down dilution with serum-free media first.

Experimental Workflow Diagram
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Figure 1: Step-by-step workflow for preparing and dosing 6'-Hydroxy-2',4'-
dimethoxychalcone.

Biological Mechanism & Context[1][3][4][6][11][12]
[13][14][15]
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Understanding the signaling pathways is crucial for experimental design. 6'-Hydroxy-2',4'-
dimethoxychalcone (Flavokawain B) acts primarily as a pro-oxidant in cancer cells, triggering

the intrinsic apoptotic pathway.

Key Signaling Events:
ROS Generation: The compound induces rapid accumulation of Reactive Oxygen Species

(ROS), depleting intracellular Glutathione (GSH).

GADD153 Activation: ROS stress upregulates GADD153 (CHOP), a marker of ER stress.

Mitochondrial Collapse: Upregulation of pro-apoptotic Bax and Puma, coupled with

downregulation of Bcl-2, leads to loss of mitochondrial membrane potential (

) and Cytochrome c release.

NF-κB Suppression: It inhibits the translocation of p65/NF-κB to the nucleus, preventing the

transcription of survival factors like Survivin and XIAP.

Pathway Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12437673?utm_src=pdf-body
https://www.benchchem.com/product/b12437673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6'-Hydroxy-2',4'-dimethoxychalcone
(Flavokawain B)

ROS Generation
(GSH Depletion)

NF-κB (p65)
Nuclear Translocation

Inhibits

GADD153/CHOP
(ER Stress)

Mitochondrial Dysfunction
(Bax High / Bcl-2 Low)

Survivin / XIAP
(Survival Factors)

Caspase 9 / 3 / 7
Activation

Inhibits

Cytochrome c Release

Apoptosis / G2-M Arrest

Click to download full resolution via product page

Figure 2: Mechanistic pathway showing ROS-mediated apoptosis and NF-κB inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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